Cas no 1936550-63-8 (2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-2-hydroxyacetic acid)

• Product Name: 2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-2-hydroxyacetic acid
• CAS No: 1936550-63-8
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 5892670
• PubChem ID: 121604255
• Update Time: 2025-10-22

2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-2-hydroxyacetic acid
• AKOS026739417
• EN300-19464562
• SCHEMBL22777447
• 1936550-63-8
• 2-{1-[(benzyloxy)carbonyl]pyrrolidin-3-yl}-2-hydroxyacetic acid

• Inchi： 1S/C14H17NO5/c16-12(13(17)18)11-6-7-15(8-11)14(19)20-9-10-4-2-1-3-5-10/h1-5,11-12,16H,6-9H2,(H,17,18)
• InChI Key： PWTSFOMJVKYMBZ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 279.11067264g/mol
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.1Ų

Additional information on 2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-2-hydroxyacetic acid

Comprehensive Overview of 2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-2-hydroxyacetic acid (CAS No. 1936550-63-8)

2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-2-hydroxyacetic acid (CAS No. 1936550-63-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its abbreviated name Cbz-protected hydroxyacetic acid derivative, is a key intermediate in the synthesis of complex molecules, particularly in the development of peptidomimetics and protease inhibitors. Its molecular structure combines a pyrrolidine ring with a hydroxyacetic acid moiety, making it a versatile building block in medicinal chemistry.

The growing interest in 1936550-63-8 is closely tied to the rising demand for novel drug candidates targeting chronic diseases such as diabetes, neurodegenerative disorders, and cancer. Researchers are particularly intrigued by its potential role in modulating enzyme activity, which aligns with current trends in precision medicine and targeted therapy. The compound's Cbz (carbobenzyloxy) protecting group enhances its stability during synthetic processes, a feature highly valued in modern peptide synthesis and small-molecule drug development.

From a structural perspective, 2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-2-hydroxyacetic acid exhibits fascinating stereochemical properties. The presence of both a hydroxyl group and a carboxylic acid functionality within the same molecule creates opportunities for diverse chemical modifications. This characteristic has made it particularly valuable in the design of chiral auxiliaries and asymmetric catalysts, addressing the pharmaceutical industry's need for enantiomerically pure compounds. Recent publications in journals like Organic Letters and Journal of Medicinal Chemistry have highlighted its utility in constructing complex molecular architectures.

The synthesis and applications of CAS No. 1936550-63-8 have become hot topics in organic chemistry forums and academic discussions. Many researchers search for information about its synthetic routes, purification methods, and spectroscopic characterization data (including NMR and mass spectra). The compound's solubility profile in various organic solvents and its stability under different pH conditions are also frequently queried topics in scientific databases. These practical considerations are crucial for chemists working on structure-activity relationship studies and lead optimization in drug discovery programs.

In the context of green chemistry initiatives, there's increasing interest in developing more sustainable approaches to synthesizing 2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-2-hydroxyacetic acid. Recent advances in catalytic methods and biocatalytic transformations have shown promise for reducing the environmental impact of its production. This aligns with broader industry trends toward atom economy and reduced waste generation in chemical manufacturing. Several patent applications have emerged describing improved synthetic protocols for this valuable intermediate.

The analytical characterization of 1936550-63-8 presents interesting challenges and opportunities for analytical chemists. The compound's unique fragmentation pattern in mass spectrometry and its distinctive proton coupling in NMR spectroscopy make it an excellent case study for structural elucidation techniques. These analytical aspects are particularly relevant given the current emphasis on quality by design (QbD) principles in pharmaceutical development, where thorough understanding of molecular properties is essential.

Looking toward future applications, 2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-2-hydroxyacetic acid shows potential beyond traditional pharmaceutical uses. Materials science researchers are investigating its incorporation into functional polymers and smart materials, capitalizing on its ability to form hydrogen bonds and coordinate with metal ions. Additionally, its chiral nature makes it interesting for developing molecular recognition systems and chiral stationary phases for chromatographic separations.

From a commercial perspective, the global market for CAS No. 1936550-63-8 has seen steady growth, driven by increasing R&D investments in drug discovery and specialty chemicals. Suppliers and manufacturers frequently update their product listings with detailed technical specifications, including purity grades, packaging options, and storage recommendations. The compound's shelf life and stability data are particularly important considerations for procurement specialists in pharmaceutical companies.

In conclusion, 2-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-2-hydroxyacetic acid represents a fascinating case study in modern chemical research. Its multifaceted applications span from medicinal chemistry to materials science, reflecting the interdisciplinary nature of contemporary scientific innovation. As research continues to uncover new properties and applications for this compound, it will likely remain an important tool in the chemist's arsenal for years to come.